Cas no 58311-83-4 (3-Phospholanone,1-methyl-, 1-sulfide)
58311-83-4 structure
Product Name:3-Phospholanone,1-methyl-, 1-sulfide
CAS No:58311-83-4
MF:C5H9OPS
MW:148.163120985031
CID:384976
PubChem ID:317368
Update Time:2025-04-19
3-Phospholanone,1-methyl-, 1-sulfide Chemical and Physical Properties
Names and Identifiers
-
- 3-Phospholanone,1-methyl-, 1-sulfide
- 1-methyl-1-sulfanylidene-1λ<sup>5</sup>-phospholan-3-one
- 1-Methyl-3-phospholanon-1-sulfid
- 3-Phospholanone, 1-sulfide
- AC1L7VU8
- NSC248963
- 58311-83-4
- DTXSID30312022
- NSC-248963
-
- Inchi: 1S/C5H9OPS/c1-7(8)3-2-5(6)4-7/h2-4H2,1H3
- InChI Key: PMZYNPLFJZKIGA-UHFFFAOYSA-N
- SMILES: S=P1(C)CC(CC1)=O
Computed Properties
- Exact Mass: 148.01127
- Monoisotopic Mass: 148.01117308g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 49.2Ų
Experimental Properties
- PSA: 17.07
- LogP: 1.71910
3-Phospholanone,1-methyl-, 1-sulfide Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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